Cas no 331460-04-9 ((2-chloro-5-nitrophenyl)methyl 2-phenylacetate)

• Product Name: (2-chloro-5-nitrophenyl)methyl 2-phenylacetate
• CAS No: 331460-04-9
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713
• CID: 4646450
• Update Time: 2025-05-19

(2-chloro-5-nitrophenyl)methyl 2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-NITROBENZYL 2-PHENYLACETATE
• (2-chloro-5-nitrophenyl)methyl 2-phenylacetate

• Inchi： InChI=1S/C15H12ClNO4/c16-14-7-6-13(17(19)20)9-12(14)10-21-15(18)8-11-4-2-1-3-5-11/h1-7,9H,8,10H2
• InChI Key： RTEURPYXGYUFOP-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)CC(=O)OCc2cc(ccc2Cl)[N+](=O)[O-]

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 441.5±35.0 °C at 760 mmHg
• Flash Point: 220.8±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2-chloro-5-nitrophenyl)methyl 2-phenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-chloro-5-nitrophenyl)methyl 2-phenylacetate

Comprehensive Analysis of (2-chloro-5-nitrophenyl)methyl 2-phenylacetate (CAS No. 331460-04-9): Properties, Applications, and Industry Insights

The chemical compound (2-chloro-5-nitrophenyl)methyl 2-phenylacetate (CAS No. 331460-04-9) is a specialized ester derivative with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, organic synthesis, and material science. Its distinct chloro-nitro-phenyl moiety combined with a phenylacetate group makes it a valuable building block for researchers exploring novel chemical pathways.

From a structural perspective, 331460-04-9 features a 2-chloro-5-nitrophenyl group attached to a methylene bridge, which is further esterified with 2-phenylacetic acid. This arrangement contributes to its moderate polarity and interesting reactivity patterns. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (phenyl) groups creates a balanced electronic environment that enables diverse chemical transformations.

Recent trends in green chemistry have sparked interest in optimizing the synthesis of compounds like (2-chloro-5-nitrophenyl)methyl 2-phenylacetate. Researchers are particularly focused on developing more sustainable production methods that reduce energy consumption and minimize waste. This aligns with growing industry demands for eco-friendly synthesis approaches and atom-efficient reactions in fine chemical manufacturing.

In pharmaceutical research, CAS 331460-04-9 has shown promise as a precursor for various bioactive molecules. Its structural features make it suitable for constructing compounds with potential biological activity, though extensive studies would be required to validate any specific therapeutic applications. The compound's stability under various conditions also makes it attractive for medicinal chemistry explorations.

The analytical characterization of (2-chloro-5-nitrophenyl)methyl 2-phenylacetate typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have improved the detection limits and accuracy of these characterization methods.

From a commercial perspective, the global market for specialized chemical intermediates like 331460-04-9 has been growing steadily. This growth is driven by increasing R&D investments in life sciences and advanced materials. However, availability can sometimes be limited due to the compound's specialized nature, leading researchers to explore custom synthesis options from reputable suppliers.

Storage and handling of (2-chloro-5-nitrophenyl)methyl 2-phenylacetate require standard laboratory precautions. While not classified as highly hazardous, proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment. The compound's stability data suggests it should be stored in a cool, dry environment away from strong oxidizers.

Future research directions for CAS 331460-04-9 may include exploring its potential in catalysis, polymer chemistry, or as a ligand in coordination compounds. The versatility of its molecular structure offers numerous possibilities for chemical modification and functionalization, making it an interesting subject for ongoing chemical innovation.

For researchers considering working with (2-chloro-5-nitrophenyl)methyl 2-phenylacetate, it's important to consult the latest scientific literature and safety data sheets. As with any specialized chemical, understanding its physicochemical properties, reactivity, and potential applications is essential for successful experimentation and innovation in various chemical disciplines.